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Compound of Interest

Desthiobiotin-peg3-sulfo-
Compound Name:
maleimide

Cat. No.: B15621408

Technical Guide: Desthiobiotin-PEG3-Sulfo-
Maleimide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Desthiobiotin-PEG3-Sulfo-Maleimide,
a versatile heterobifunctional crosslinker. It is designed to be a valuable resource for
researchers and professionals in drug development and various scientific fields who utilize
bioconjugation techniques.

Core Compound Specifications

Desthiobiotin-PEG3-Sulfo-Maleimide is a chemical tool that incorporates a desthiobiotin
moiety, a polyethylene glycol (PEG) spacer, and a maleimide group. This structure allows for
the conjugation of molecules to sulfhydryl groups and subsequent affinity purification.
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Property Value Reference
Molecular Formula C28H46N6012S [1]
Molecular Weight 690.76 g/mol [2][3]

Purity Typically >95% [1]
Solubility Soluble in DMSO and DMF [1]

Store at -20°C, protected from
Storage . _ [1]
light and moisture

Key Features and Applications

Desthiobiotin-PEG3-Sulfo-Maleimide is a valuable reagent in bioconjugation and proteomics.
The key features of this compound include:

o Thiol-Reactive Maleimide Group: The maleimide group selectively reacts with sulfhydryl
(thiol) groups, commonly found in cysteine residues of proteins and peptides, to form stable
thioether bonds. This reaction is most efficient at a pH range of 6.5-7.5.[4]

e Reversible Desthiobiotin Affinity Tag: The desthiobiotin group is an analog of biotin that binds
to streptavidin with high specificity but a lower affinity than biotin. This allows for the gentle
elution of the labeled biomolecule from streptavidin-coated resins using competitive
displacement with free biotin, preserving the integrity of the protein or complex.

o PEG Spacer: The polyethylene glycol (PEG3) linker enhances the solubility of the reagent
and the resulting conjugate in aqueous buffers. It also provides a flexible spacer arm, which
can reduce steric hindrance during conjugation and subsequent binding to streptavidin.[1][4]

This unique combination of features makes Desthiobiotin-PEG3-Sulfo-Maleimide a suitable
tool for various applications, including:

o Protein Labeling and Conjugation: Covalently attaching a purification tag to proteins,
antibodies, or other biomolecules containing free sulfhydryl groups.

o Pull-Down Assays and Affinity Purification: Isolating and identifying binding partners of a
protein of interest from complex biological samples like cell lysates.[1]
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 PROTAC (Proteolysis-Targeting Chimera) Synthesis: As a linker in the construction of
PROTACSs, which are molecules designed to induce the degradation of specific target
proteins.[2][5]

Experimental Protocols

Below are detailed methodologies for the two primary applications of Desthiobiotin-PEG3-
Sulfo-Maleimide: maleimide conjugation and desthiobiotin pull-down assay.

Maleimide Conjugation to a Thiol-Containing Protein

This protocol outlines the general steps for labeling a protein with Desthiobiotin-PEG3-Sulfo-
Maleimide. Optimization may be required for specific proteins and applications.

Materials:

» Protein with accessible sulfhydryl groups

» Desthiobiotin-PEG3-Sulfo-Maleimide

o Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

e Reaction Buffer: Phosphate-buffered saline (PBS) or other amine-free buffer, pH 7.2-7.5,
degassed

e Reducing agent (optional): Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)
e Desalting column for purification
Procedure:
o Protein Preparation:
o Dissolve the protein in the reaction buffer at a concentration of 1-5 mg/mL.

o If the protein's sulfhydryl groups are oxidized (forming disulfide bonds), reduction is
necessary. Add a 10-50 fold molar excess of TCEP to the protein solution and incubate for
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30-60 minutes at room temperature. If using DTT, it must be removed by dialysis or a
desalting column before adding the maleimide reagent.

o Reagent Preparation:

o Prepare a 10 mM stock solution of Desthiobiotin-PEG3-Sulfo-Maleimide in anhydrous
DMSO or DMF. This should be done immediately before use.

o Conjugation Reaction:

o Add a 10-20 fold molar excess of the Desthiobiotin-PEG3-Sulfo-Maleimide stock
solution to the protein solution.

o Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected
from light.

e Purification:

o Remove the excess, unreacted Desthiobiotin-PEG3-Sulfo-Maleimide using a desalting
column or dialysis.

Desthiobiotin-Based Pull-Down Assay

This protocol describes the general workflow for capturing a desthiobiotin-labeled protein
("bait") and its interacting partners ("prey") from a cell lysate.

Materials:

Desthiobiotin-labeled bait protein

Streptavidin-conjugated magnetic beads or agarose resin

Cell lysate containing potential prey proteins

Wash Buffer: PBS with 0.1% Tween-20

Elution Buffer: PBS containing 2-10 mM Biotin

Procedure:
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» Bead Preparation:
o Wash the streptavidin beads with the wash buffer to remove any preservatives.
» Bait Protein Immobilization:

o Incubate the desthiobiotin-labeled bait protein with the washed streptavidin beads for 30-
60 minutes at room temperature with gentle rotation to allow for binding.

e Washing:
o Wash the beads several times with the wash buffer to remove any unbound bait protein.
e Prey Protein Capture:

o Incubate the beads with the immobilized bait protein with the cell lysate for 1-2 hours at
4°C with gentle rotation.

e Washing:
o Wash the beads extensively with the wash buffer to remove non-specific binding proteins.
e Elution:

o Elute the bait protein and its interacting partners by incubating the beads with the elution
buffer for 15-30 minutes at room temperature. The free biotin in the elution buffer will
competitively displace the desthiobiotin-labeled protein from the streptavidin beads.

e Analysis:

o Analyze the eluted proteins by SDS-PAGE, Western blotting, or mass spectrometry to
identify the interacting partners.

Visualized Workflows

The following diagrams illustrate the logical flow of the experimental protocols described above.
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Caption: Workflow for Maleimide Conjugation.
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Caption: Workflow for Desthiobiotin Pull-Down Assay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Desthiobiotin-peg3-sulfo-maleimide molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15621408#desthiobiotin-peg3-sulfo-maleimide-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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